Cas no 55713-15-0 (Rubrosulphin)

Rubrosulphin structure
Product name:Rubrosulphin
Rubrosulphin Chemical and Physical Properties
Names and Identifiers
-
- Rubrosulphin
- (3R,12R)-3,4,12,13-Tetrahydro-9,17-dihydroxy-7-methoxy-3,12-dimethyl-1H,8H-furo[2'',3'':6,7:4'',5'':7',8']dinaphtho[2,3-c:2',3'-c']dipyran-1,8,10,15-tetrone
- HY-121463
- 55713-15-0
- 1H,8H-Furo(2'',3'':6,7:4'',5'':7',8')dinaphtho(2,3-c:2',3'-c')dipyran-1,8,10,15-tetrone, 3,4,12,13-tetrahydro-9,17-dihydroxy-7-methoxy-3,12-dimethyl-, (3R-cis)-
- Rubrosulfin
-
- Inchi: InChI=1S/C29H20O10/c1-9-4-11-6-13-8-15(36-3)20-21-25(33)19-14(7-12-5-10(2)38-29(35)18(12)24(19)32)22(30)27(21)39-26(20)16(13)23(31)17(11)28(34)37-9/h6-10,31-32H,4-5H2,1-3H3
- InChI Key: XRRCXEFWLWRGLZ-UHFFFAOYSA-N
- SMILES: C[C@@H]1Cc(c2)c(C(O1)=O)c(O)c3c2cc(OC)c4c3oc(C(c5c6c(O)c(C(O[C@H](C)C7)=O)c7c5)=O)c4C6=O
Computed Properties
- Exact Mass: 528.10564683Da
- Monoisotopic Mass: 528.10564683Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- Rotatable Bond Count: 1
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150Ų
- XLogP3: 1.566
Experimental Properties
- Color/Form: Solid powder
Rubrosulphin Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Rubrosulphin Related Literature
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Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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